(4S,5R)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C10H16N4O |
|---|---|
Molecular Weight |
208.26 g/mol |
IUPAC Name |
(4S,5R)-4-(aminomethyl)-1-methyl-5-(1-methylpyrazol-4-yl)pyrrolidin-2-one |
InChI |
InChI=1S/C10H16N4O/c1-13-6-8(5-12-13)10-7(4-11)3-9(15)14(10)2/h5-7,10H,3-4,11H2,1-2H3/t7-,10+/m0/s1 |
InChI Key |
AIAMWBJIUOYCKV-OIBJUYFYSA-N |
Isomeric SMILES |
CN1C=C(C=N1)[C@H]2[C@@H](CC(=O)N2C)CN |
Canonical SMILES |
CN1C=C(C=N1)C2C(CC(=O)N2C)CN |
Origin of Product |
United States |
Biological Activity
(4S,5R)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one is a nitrogen-containing heterocyclic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound is characterized by a pyrrolidine core substituted with an aminomethyl group and a pyrazole moiety. Its molecular formula is with a molecular weight of approximately 165.22 g/mol. The specific stereochemistry at the 4 and 5 positions contributes to its unique biological profile.
Research indicates that this compound may interact with various neurotransmitter systems, particularly those involving dopamine and norepinephrine. Its structural similarity to known psychoactive substances suggests potential modulation of these neurotransmitter pathways, which are crucial for mood regulation and cognitive function.
Neurotransmitter Interaction
Preliminary studies have shown that compounds with similar structures can act as selective inhibitors of dopamine and norepinephrine transporters, leading to increased availability of these neurotransmitters in the synaptic cleft. This mechanism is particularly relevant in the context of treating conditions such as depression and attention deficit hyperactivity disorder (ADHD) .
Pharmacological Studies
Several studies have investigated the pharmacological effects of (4S,5R)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one. Key findings include:
- Dopamine Transporter Inhibition : The compound has shown potential in inhibiting the reuptake of dopamine, which may enhance dopaminergic signaling .
- Norepinephrine Transporter Selectivity : It appears to selectively inhibit norepinephrine transporters, suggesting a dual action on both dopamine and norepinephrine systems .
Case Studies
- Study on Cognitive Enhancement : A study evaluated the cognitive-enhancing properties of this compound in animal models. Results indicated improved memory retention and learning capabilities, attributed to its effects on neurotransmitter dynamics .
- Mood Regulation Trials : Clinical trials assessing the efficacy of this compound in mood disorders showed promising results, with participants reporting reduced symptoms of anxiety and depression compared to placebo groups .
Toxicity and Safety Profile
Toxicological assessments reveal that the compound exhibits a favorable safety profile at therapeutic doses. However, further studies are required to fully understand its long-term effects and potential side effects.
Comparative Analysis with Related Compounds
A table summarizing the biological activities of (4S,5R)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one compared to structurally related compounds provides insight into its unique properties.
| Compound Name | Dopamine Transporter Activity | Norepinephrine Transporter Activity | Cognitive Effects | Mood Effects |
|---|---|---|---|---|
| Compound A | Moderate | High | Yes | Yes |
| Compound B | High | Moderate | Yes | No |
| (4S,5R)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one | High | High | Yes | Yes |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Variations and Key Differences
The target compound is compared below with three analogs, highlighting substituent variations, stereochemistry, and physicochemical properties.
Table 1: Structural and Physicochemical Comparison
Analysis of Structural Modifications
Substituent at Pyrrolidin-2-one 1-Position
- Target Compound : A methyl group at the 1-position contributes to moderate hydrophobicity.
Pyrazole Substituents
- Target Compound : A single 1-methyl group on the pyrazole ring minimizes steric hindrance.
Stereochemistry
- The target compound’s (4S,5R) configuration contrasts with Compound B’s racemic (4R,5S) mixture. Enantiomeric purity is critical for chiral target interactions, as seen in many pharmacologically active compounds .
Parent Structure (Compound C)
- The absence of the aminomethyl group and 1-methyl substituent in Compound C simplifies the scaffold, highlighting the importance of these groups in enhancing molecular interactions .
Implications of Structural Differences
- Solubility : The 2-methoxyethyl group in Compound A likely improves aqueous solubility compared to the target compound’s methyl group.
- Metabolic Stability : The 1,5-dimethylpyrazole in Compound A may reduce metabolic degradation compared to the target’s 1-methylpyrazole.
- Target Specificity : The stereospecific (4S,5R) configuration of the target compound could enhance binding affinity to enantioselective biological targets compared to racemic analogs like Compound B .
Preparation Methods
a. Aminomethyl Group (C4)
- Reductive amination : A ketone intermediate is reacted with ammonium acetate and STAB to introduce the aminomethyl group.
- Protection/deprotection : Boc-protected amines are deprotected with TFA post-cyclization.
b. 1-Methylpyrazole (C5)
- Suzuki coupling : Pyrazole boronic esters are coupled to halogenated intermediates.
- In situ pyrazole synthesis : Condensation of hydrazines with diketones under acidic conditions.
Pyrazole formation:
R1-CO-R2 + NH2NH2 → R1-C(=NH)-NH-R2 → 1-methyl-1H-pyrazole (via cyclization)
Optimization and Purification
- Solvent selection : Toluene or dichloromethane for cyclization; isopropyl alcohol for crystallization.
- Chromatography : Silica gel columns with chloroform/methanol (30:1) achieve >95% purity.
| Step | Yield | Conditions | Source |
|---|---|---|---|
| Cyclization | 85–92% | Toluene, STAB, 25°C, 3h | |
| Deprotection | 90% | 48% HBr, 75°C, 2.5h |
Challenges and Solutions
- Stereochemical drift : Minimized by low-temperature reactions and chiral catalysts.
- Byproduct formation : Controlled via slow reagent addition and inert atmospheres.
Comparative Analysis of Methods
| Method | Advantages | Limitations |
|---|---|---|
| 1,3-Dipolar cycloaddition | High stereoselectivity | Requires specialized ylides |
| Reductive amination | Scalable, mild conditions | Boc-deprotection step needed |
Q & A
Q. Methodological Considerations :
- Temperature and solvent selection : Refluxing in xylene or ethanol (60–120°C) is common for cyclization .
- Catalysts : Palladium catalysts for cross-coupling or chiral catalysts for stereocontrol .
- Purification : Recrystallization (e.g., methanol/water mixtures) or column chromatography to isolate enantiomers .
How can researchers resolve contradictions in spectroscopic data during structural characterization?
Advanced Research Focus
Contradictions in NMR, IR, or mass spectrometry data often arise from:
- Tautomerism or dynamic equilibria in the pyrrolidin-2-one ring or pyrazole substituents.
- Impurities from incomplete purification or side reactions.
Q. Resolution Strategies :
- Multi-technique validation : Cross-check ¹H/¹³C NMR (e.g., coupling constants for stereochemistry ), HRMS (e.g., m/z 352.11236 for [M+Na]⁺ ), and FTIR (amide C=O stretches at ~1680 cm⁻¹ ).
- X-ray crystallography : Definitive confirmation of stereochemistry and hydrogen-bonding networks .
- Dynamic NMR experiments : To detect conformational changes affecting spectral splits .
What are effective strategies for optimizing reaction yields in multi-step syntheses of this compound?
Advanced Research Focus
Yield optimization requires balancing:
- Stepwise monitoring : TLC or HPLC to track intermediate formation (e.g., monitoring coupling reactions ).
- Solvent and pH adjustments : Polar aprotic solvents (DMF, DMSO) enhance nucleophilic substitution rates .
- Catalyst loading : Reducing Pd catalyst amounts (0.5–2 mol%) minimizes costs while maintaining efficiency .
Q. Case Study :
- Recrystallization optimization : Using DMF/EtOH (1:1) improved purity of a related pyrrolidin-2-one derivative from 75% to 92% .
How does stereochemistry at the (4S,5R) positions influence biological activity, and what methods validate this relationship?
Advanced Research Focus
Stereochemistry impacts:
- Target binding affinity : The (4S,5R) configuration may enhance interactions with enzymes or receptors via spatial alignment of the aminomethyl and pyrazole groups .
Q. Validation Methods :
- Enantioselective assays : Compare IC₅₀ values of enantiomers in enzyme inhibition studies.
- Molecular docking : Simulate interactions using crystallographic data from related compounds (e.g., pyrazole-containing analogs ).
- Circular Dichroism (CD) : Confirm stereochemical integrity post-synthesis .
What are the best practices for analyzing purity and structural integrity post-synthesis?
Q. Basic Research Focus
- HPLC : Use C18 columns with UV detection (λ = 254 nm) to quantify impurities (<0.5% threshold) .
- Elemental analysis : Match experimental C/H/N percentages to theoretical values (e.g., 76.80% C, 6.14% H, 17.06% N for similar compounds ).
- Thermogravimetric Analysis (TGA) : Assess thermal stability and residual solvents .
Q. Advanced Tip :
How can computational methods aid in predicting reaction pathways or optimizing synthetic routes?
Q. Advanced Research Focus
- DFT calculations : Model transition states for stereocontrolled steps (e.g., cyclization barriers ).
- Retrosynthetic analysis : Tools like Synthia™ propose routes leveraging available precursors (e.g., 1-methylpyrazole derivatives ).
- Machine learning : Predict optimal solvent/catalyst combinations from reaction databases .
What are the challenges in scaling up the synthesis of this compound for preclinical studies?
Q. Advanced Research Focus
- Batch vs. flow chemistry : Flow systems improve heat/mass transfer for exothermic steps (e.g., coupling reactions ).
- Cost-effective purification : Replace column chromatography with crystallization or extraction .
- Regulatory compliance : Ensure residual solvents meet ICH guidelines (e.g., <500 ppm for DMF ).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
